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3-(3,5-Dimethoxyphenyl)-3-

oxopropanenitrile

Cat. No.: B1287578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile, with the Chemical Abstracts Service (CAS)

registry number 70988-04-4, is a β-ketonitrile derivative of benzene. While this compound is

commercially available from various suppliers, a comprehensive review of scientific literature

reveals a significant lack of detailed information regarding its specific discovery, historical

development, and biological activity. This document aims to provide a technical overview based

on the general principles of β-ketonitrile chemistry and the known properties of related

dimethoxyphenyl compounds, acknowledging the absence of specific data for the target

molecule.

Chemical Structure and Properties
The chemical structure of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile consists of a 3,5-

dimethoxyphenyl group attached to a three-carbon chain containing a ketone and a nitrile

functional group.

Table 1: Physicochemical Properties of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile
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Property Value Source

CAS Number 70988-04-4 Chemical Supplier Catalogs

Molecular Formula C₁₁H₁₁NO₃ Calculated

Molecular Weight 205.21 g/mol Calculated

Appearance Not specified in literature -

Melting Point Not specified in literature -

Boiling Point Not specified in literature -

Solubility Not specified in literature -

Note: The lack of specific experimental data in the public domain prevents a more detailed

presentation of its physical and chemical properties.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile is not readily available in the scientific literature, the

general synthesis of β-ketonitriles is well-established. The most common method is the Claisen

condensation of an appropriate ester with acetonitrile.

In the hypothetical synthesis of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile, the likely

precursors would be a methyl or ethyl ester of 3,5-dimethoxybenzoic acid and acetonitrile, in

the presence of a strong base such as sodium ethoxide or sodium hydride.

General Reaction Scheme for β-Ketonitrile Synthesis via Claisen Condensation:
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Caption: Hypothetical synthesis of the target compound via Claisen condensation.

Experimental Protocol (General, not specific to the target compound):

A general procedure for a Claisen condensation to form a β-ketonitrile would involve the

following steps:

Reaction Setup: A solution of the ester (e.g., methyl 3,5-dimethoxybenzoate) in an

anhydrous aprotic solvent (e.g., diethyl ether, THF) is prepared in a flame-dried reaction

vessel under an inert atmosphere (e.g., nitrogen or argon).

Base Addition: A strong base (e.g., sodium hydride) is carefully added to the solution.

Nitrile Addition: Acetonitrile is then added dropwise to the reaction mixture.

Reaction: The mixture is stirred at room temperature or heated under reflux for a specified

period until the reaction is complete, as monitored by techniques like Thin Layer

Chromatography (TLC).

Workup: The reaction is quenched by the addition of a protic solvent (e.g., water or ethanol),

followed by acidification with a dilute acid (e.g., HCl).

Extraction and Purification: The product is extracted into an organic solvent, and the organic

layer is washed, dried, and concentrated. The crude product is then purified, typically by

recrystallization or column chromatography.
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Disclaimer: This is a generalized protocol and would require optimization for the specific

synthesis of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile.

Potential Biological Activity and Signaling Pathways
There is no direct evidence or published research on the biological activity or mechanism of

action of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile. However, compounds with the

dimethoxyphenyl moiety are known to exhibit a range of biological activities. For instance,

various derivatives of dimethoxyphenyl compounds have been investigated for their potential

as:

Anticancer agents: Some dimethoxyphenyl derivatives have shown cytotoxic effects against

various cancer cell lines. The potential mechanism could involve the induction of apoptosis

or the inhibition of cell cycle progression.

Enzyme inhibitors: The structural motif is present in molecules that can inhibit enzymes such

as kinases or phosphatases.

Antimicrobial agents: Certain compounds containing the dimethoxyphenyl group have

demonstrated activity against bacteria and fungi.

Given the lack of specific data, any proposed signaling pathway would be purely speculative.

Conclusion
3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile remains a poorly characterized compound in

the scientific literature. While its synthesis can be postulated based on established chemical

principles for β-ketonitriles, detailed experimental procedures and characterization data are not

publicly available. Furthermore, its biological activity and potential applications in drug

development are entirely unexplored. This guide highlights the significant knowledge gap that

exists for this particular molecule and underscores the need for foundational research to

elucidate its chemical and biological properties. Researchers interested in this compound

would need to undertake its synthesis, full chemical characterization, and a comprehensive

screening for biological activity to establish its potential utility.

To cite this document: BenchChem. [3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile: An
Overview of a Scarcely Documented β-Ketonitrile]. BenchChem, [2026]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b1287578#discovery-and-history-of-3-3-
5-dimethoxyphenyl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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